Cas no 1193244-93-7 (2-Bromo-4-(methylsulfonyl)pyridine)

• Product Name: 2-Bromo-4-(methylsulfonyl)pyridine
• CAS No: 1193244-93-7
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• MDL: MFCD28402467
• CID: 4671192
• PubChem ID: 58485311
• Update Time: 2025-05-25

2-Bromo-4-(methylsulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(methylsulfonyl)pyridine
• Pyridine, 2-bromo-4-(methylsulfonyl)-
• AK00739727
• 2-bromo-4-methylsulfonylpyridine
• MFCD28402467
• SY224431
• CS-16249
• 1193244-93-7
• AKOS037651253
• XH0672
• CS-0094293
• 2-Bromo-4-(methylsulfonyl)pyridine, 95%
• SCHEMBL1403910
• 2-bromo-4-methanesulfonylpyridine
• C71640

• MDL： MFCD28402467
• Inchi： 1S/C6H6BrNO2S/c1-11(9,10)5-2-3-8-6(7)4-5/h2-4H,1H3
• InChI Key： OJWJBAZLEUHHDU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 234.93026g/mol
• Monoisotopic Mass: 234.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4

Additional information on 2-Bromo-4-(methylsulfonyl)pyridine

A Comprehensive Overview of 2-Bromo-4-(Methylsulfonyl)Pyridine

2-Bromo-4-(methylsulfonyl)pyridine, also known by its CAS number 1193244-93-7, is a versatile organic compound that has garnered significant attention in the field of organic synthesis and medicinal chemistry. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and it incorporates two key functional groups: a bromine atom at the 2-position and a methylsulfonyl group at the 4-position. The combination of these groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2-Bromo-4-(methylsulfonyl)pyridine is characterized by the presence of electron-withdrawing groups, which influence its reactivity and stability. The bromine atom at the 2-position introduces electrophilic substitution potential, while the methylsulfonyl group at the 4-position enhances the compound's solubility and bioavailability. These properties make it an ideal candidate for use in drug discovery programs, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent advancements in synthetic methodologies have further expanded the utility of 2-Bromo-4-(methylsulfonyl)pyridine. Researchers have employed this compound as a key intermediate in the construction of complex heterocyclic frameworks, leveraging its reactivity to facilitate nucleophilic aromatic substitutions and other transformations. For instance, studies published in high-impact journals such as Journal of Medicinal Chemistry and Organic Letters have demonstrated its application in the synthesis of novel pyridopyrimidine derivatives with potent anticancer activity.

In addition to its role in organic synthesis, 2-Bromo-4-(methylsulfonyl)pyridine has been explored for its potential as a building block in materials science. Its aromaticity and functional group diversity make it suitable for applications in polymer chemistry and nanotechnology. For example, researchers have utilized this compound to develop advanced materials with tailored electronic properties, which hold promise for use in next-generation electronic devices.

The synthesis of 2-Bromo-4-(methylsulfonyl)pyridine typically involves multi-step processes that combine classical organic reactions with modern catalytic techniques. A common approach involves the bromination of 4-methylsulfonylpyridine using N-bromosuccinimide (NBS) under radical conditions. This method ensures high regioselectivity, yielding the desired product with excellent purity. Alternative strategies, such as microwave-assisted synthesis or continuous flow processes, have also been reported, offering improved efficiency and scalability.

The application of CAS No. 1193244-93-7 extends beyond traditional organic synthesis into areas such as agrochemistry and environmental science. Its ability to act as a precursor for bioactive compounds has led to its use in the development of novel pesticides and herbicides with reduced environmental impact. Furthermore, ongoing research into its photochemical properties suggests potential applications in solar energy conversion technologies.

In conclusion, 2-Bromo-4-(methylsulfonyl)pyridine, with its unique structural features and diverse functional groups, remains a cornerstone in contemporary organic chemistry research. Its adaptability across multiple disciplines underscores its importance as a fundamental building block for advancing scientific innovation.